Cas no 63820-72-4 (Methyl 2,5-dimethylnicotinate)

Methyl 2,5-dimethylnicotinate is a nicotinic acid derivative characterized by its ester functional group and dimethyl substitution at the 2 and 5 positions of the pyridine ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural features enhance reactivity and selectivity in coupling reactions, making it valuable for constructing complex heterocyclic frameworks. The ester group offers versatility for further functionalization, while the dimethyl substitution influences electronic and steric properties, aiding in regioselective transformations. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic applications.
Methyl 2,5-dimethylnicotinate structure
Methyl 2,5-dimethylnicotinate structure
Product Name:Methyl 2,5-dimethylnicotinate
CAS No:63820-72-4
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD26517101
CID:1092108
PubChem ID:12356205
Update Time:2025-05-27

Methyl 2,5-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,5-dimethylnicotinate
    • methyl 2,5-dimethylpyridine-3-carboxylate
    • SY390444
    • MFCD26517101
    • 63820-72-4
    • SB54144
    • G65374
    • SCHEMBL12024798
    • Methyl2,5-dimethylnicotinate
    • AKOS022186783
    • MDL: MFCD26517101
    • Inchi: 1S/C9H11NO2/c1-6-4-8(9(11)12-3)7(2)10-5-6/h4-5H,1-3H3
    • InChI Key: GUQFVDKBVSOKAE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C)=CN=C1C)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 85-89 ºC (1 Torr)
  • Flash Point: 92.2±25.9 ºC,
  • Solubility: Slightly soluble (8.8 g/l) (25 º C),
  • PSA: 39.19

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